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Introduction

Fluquinconazole is a triazole fungicide used to protect cereal crops from a variety of
endophytic fungal diseases. It functions as a sterol biosynthesis inhibitor, disrupting membrane
function in fungi.[1] It is commonly applied as a seed treatment to provide early-season
protection against pathogens such as Gaeumannomyces graminis (take-all), Blumeria graminis
(powdery mildew), and Zymoseptoria tritici (Septoria tritici blotch).[2][3][4] Assessing the
efficacy of fluquinconazole is critical for optimizing disease management strategies,
determining economic benefits, and managing fungicide resistance.[4][5]

These application notes provide detailed protocols for researchers and agricultural scientists to
conduct field trials evaluating the efficacy of fluquinconazole seed treatments on cereal crops
like wheat and barley. The protocols cover experimental design, application, disease
assessment, and data analysis.

Experimental Protocols

Two primary protocols are presented: one for evaluating seed treatment efficacy and a second
for a comparative foliar fungicide trial.

Protocol 1: Field Efficacy of Fluquinconazole Seed
Treatment
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This protocol details a field experiment to assess the efficacy of fluquinconazole seed
treatment against key cereal pathogens.

1. Objective: To quantify the effectiveness of fluquinconazole seed treatment in controlling
seed- and soil-borne diseases (e.g., take-all, powdery mildew, Septoria tritici blotch) and its
impact on crop yield.[3][6]

2. Experimental Design:
e Design: Randomized Complete Block Design (RCBD) with a minimum of four replicates.[7]
e Plot Size: Minimum of 10m x 2m to minimize edge effects.

o Crop: Select a cereal variety known to be susceptible to the target diseases to ensure high
disease pressure.[8]

e Treatments:
o Untreated Control (UTC): Seed with no fungicide treatment.

o Fluquinconazole-Treated Seed: Seed treated with a commercial formulation of
fluquinconazole at the recommended label rate (e.g., a product containing 167 g/L
fluquinconazole applied at 450 mI/100kg of seed).[9]

o Positive Control (Optional): Seed treated with a different standard fungicide (e.g.,
silthiofam or fluxapyroxad) for comparison.[2][3]

3. Materials and Equipment:

» Certified cereal seed (susceptible variety)

e Fluquinconazole seed treatment formulation

o Commercial seed treater or rotating drum for manual application
» Plot seeder/drill

o CO2-pressurized backpack sprayer (for maintenance applications, if needed)

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b159502?utm_src=pdf-body
https://www.benchchem.com/product/b159502?utm_src=pdf-body
https://www.researchgate.net/publication/233639524_Take-all_and_grain_yields_in_sequences_of_winter_wheat_crops_testing_fluquinconazole_seed_treatment_applied_in_different_combinations_of_years
https://grdc.com.au/__data/assets/pdf_file/0021/364602/GRDC_FS_Barley_Powdery_Mildew_Western.pdf?utm_source=website&utm_medium=download_button&utm_campaign=pdf_download&utm_term=West&utm_content=Control%20strategies%20for%20powdery%20mildew
https://www.farmtrials.com.au/view_attachment.php?trial_attachment_id=15326
https://ahdb.org.uk/knowledge-library/fungicide-performance-dose-response-curves-for-winter-barley
https://www.benchchem.com/product/b159502?utm_src=pdf-body
https://www.benchchem.com/product/b159502?utm_src=pdf-body
https://www.benchchem.com/product/b159502?utm_src=pdf-body
https://www.hartfieldsite.org.au/media/2020%20FIELD%20DAY%20GUIDE/HFDG2020_O_Wheat_septoria_trial.pdf
https://www.researchgate.net/publication/321553760_Fungicides_at_seeding_for_management_of_cereal_foliar_diseases_powdery_mildew_in_wheat
https://www.researchgate.net/publication/233639524_Take-all_and_grain_yields_in_sequences_of_winter_wheat_crops_testing_fluquinconazole_seed_treatment_applied_in_different_combinations_of_years
https://www.benchchem.com/product/b159502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Surveyor's tape, stakes, and labels

Data collection sheets or electronic device

Plant disease assessment keys/guides

. Procedure:

Seed Treatment:

o

Calibrate the application equipment to ensure accurate dosage.[10]

[¢]

Apply fluquinconazole to the seed lot for the treatment plots. Ensure even coverage.[10]

[¢]

Leave an equivalent amount of seed untreated for the control plots.

[e]

Allow the treated seed to dry completely before sowing to prevent clumping.

Site Selection and Plot Establishment:

o Select a field with a history of the target disease(s). For take-all, a second or third
consecutive wheat crop is ideal.[3] For diseases like Septoria, retained stubble from a
previous wheat crop can serve as an inoculum source.[4]

o Prepare the seedbed according to standard local practices.

o Establish plots according to the RCBD layout, ensuring buffer zones between blocks and
around the trial area.

Sowing:

o Calibrate the seeder to the desired seeding rate (e.g., 80 kg/ha ).[9]

o Sow the plots, ensuring equipment is thoroughly cleaned between handling treated and
untreated seed to prevent cross-contamination.

Trial Maintenance:
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o Apply fertilizers and herbicides uniformly across all plots as per local agronomic
recommendations. Avoid applying any non-trial fungicides that could interfere with the
results.

5. Data Collection and Assessment:

o Crop Emergence: Count the number of plants in designated one-meter rows within each plot
at an early growth stage (e.g., GS12-14) to assess any phytotoxic or beneficial effects of the
treatment on germination.

e Disease Assessment:

[e]

Begin monitoring crops regularly from emergence for signs of disease.[6]

o Conduct visual assessments of disease severity at key growth stages (GS), such as stem
elongation (GS31/32), flag leaf emergence (GS39), and heading (GS55).[2][9]

o For foliar diseases (powdery mildew, Septoria), assess the percentage of leaf area
affected on the top three leaves of 10-20 randomly selected plants per plot.[2]

o For root diseases (take-all), carefully excavate 10-20 plants per plot at late milk to early
dough stage (GS77-83), wash the roots, and score the severity of root blackening on a O-
100% scale.

o Calculate the Area Under the Disease Progress Curve (AUDPC) from sequential disease
severity assessments to provide an integrated measure of disease development over time.
[11][12]

e Yield Assessment:
o Harvest the central area of each plot using a plot combine.

o Record the grain weight and measure moisture content. Adjust all plot yields to a standard
moisture percentage (e.g., 12.5%).[13]

o Measure the test weight (hectoliter weight) of the grain from each plot.[12]

6. Statistical Analysis:
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e Analyze data for disease severity, AUDPC, emergence, yield, and test weight using Analysis
of Variance (ANOVA) appropriate for an RCBD.

o Use a mean separation test (e.g., Tukey's HSD or LSD) at P<0.05 to determine significant
differences between treatments.[12]

Protocol 2: Comparative Efficacy of Fluguinconazole
Seed Treatment vs. Foliar Fungicides

This protocol is designed to compare the efficacy of a fluquinconazole seed treatment with
standard foliar fungicide programs.

1. Objective: To determine the relative effectiveness and economic benefit of a prophylactic
seed treatment versus reactive or programmed foliar fungicide applications for controlling foliar
diseases like Septoria tritici blotch.[7]

2. Experimental Design:
¢ Design: Randomized Complete Block Design (RCBD) with four replicates.
e Treatments:

o Untreated Control (UTC).

o

Fluquinconazole Seed Treatment only.

o

Foliar Fungicide Program only (e.g., application of a product like Adexar at GS39).[11]

[¢]

Fluquinconazole Seed Treatment + Foliar Fungicide Program.[9]

[e]

Two-Spray Foliar Program (e.g., applications at GS31 and GS39), which often provides a
high level of control.[7]

3. Procedure:
o Follow the setup, sowing, and maintenance procedures outlined in Protocol 1.

o Foliar Application:
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o Calibrate a CO2-pressurized backpack sprayer to deliver the correct volume (e.g., 100-
200 L/ha).

o Apply foliar treatments at the specified growth stages (e.g., GS31, GS39).[7] Shield
adjacent plots from spray drift using a portable screen.

4. Data Collection and Analysis:
e Conduct disease assessments and yield measurements as described in Protocol 1.
o Perform statistical analysis (ANOVA) to compare all treatment means.

o Conduct an economic analysis to compare the cost versus benefit (yield increase) of each
disease management strategy.[7]

Data Presentation

Quantitative results from these trials should be summarized in tables for clear comparison.

Table 1: Efficacy of Fluquinconazole Seed Treatment on Powdery Mildew and Wheat Yield

Disease ) ]
. Yield (t/ha)[2] Test Weight (
Treatment Severity (%) at AUDPC[11][12]
[3] kg/hL )[12]

GS39[2]
Untreated

452 a 680 a 6.8 a 72.1a
Control
Fluquinconazole 185b 255 b 79b 75.3b
Competitor

o 21.3b 290 b 7.7b 74.8b

Fungicide
P-value <0.001 <0.001 0.005 0.003

Means in the same column followed by the same letter are not significantly different (P>0.05).

Table 2: Comparison of Seed Treatment and Foliar Fungicide Programs for Septoria Tritici
Blotch Control
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Treatment Final Disease ) Yield Increase
. AUDPCJ[11] Yield (t/ha)[11]
Program Severity (%)[7] over UTC (%)
Untreated
62.8 a 850 a 55a -
Control (UTC)
Fluguinconazole
48.1b 610 b 6.2b 12.7%
Seed Tx
Foliar Spray at
25.3¢c 320 c 71c 29.1%
GS39
Seed Tx + Foliar
229¢c 285 ¢ 7.3¢C 32.7%
at GS39
Two Foliar
Sprays (GS31 & 10.7d 150d 79d 43.6%
GS39)
P-value <0.001 <0.001 <0.001 -

Means in the same column followed by the same letter are not significantly different (P>0.05).

Mandatory Visualization

Diagrams created using Graphviz to illustrate workflows and relationships.
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Caption: Workflow for a cereal fungicide efficacy field trial.
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Caption: In-season disease management decision pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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